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NH-bis(PEG2-t-butyl ester) NH-bis(PEG2-t-butyl ester) NH-bis(PEG2-t-butyl ester) is a PEG derivative containing an amino group with two t-butyl esters. The amino groups is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The t-butyl protected carboxyl group can be deprotected under acidic conditions. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name: Vulcanchem
CAS No.: 1964503-36-3
VCID: VC0537115
InChI: InChI=1S/C22H43NO8/c1-21(2,3)30-19(24)7-11-26-15-17-28-13-9-23-10-14-29-18-16-27-12-8-20(25)31-22(4,5)6/h23H,7-18H2,1-6H3
SMILES: CC(C)(C)OC(=O)CCOCCOCCNCCOCCOCCC(=O)OC(C)(C)C
Molecular Formula: C22H43NO8
Molecular Weight: 449.59

NH-bis(PEG2-t-butyl ester)

CAS No.: 1964503-36-3

Cat. No.: VC0537115

Molecular Formula: C22H43NO8

Molecular Weight: 449.59

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

NH-bis(PEG2-t-butyl ester) - 1964503-36-3

Specification

Description NH-bis(PEG2-t-butyl ester) is a PEG derivative containing an amino group with two t-butyl esters. The amino groups is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The t-butyl protected carboxyl group can be deprotected under acidic conditions. PEG Linkers may be useful in the development of antibody drug conjugates.
CAS No. 1964503-36-3
Molecular Formula C22H43NO8
Molecular Weight 449.59
IUPAC Name tert-butyl 3-[2-[2-[2-[2-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]ethoxy]ethylamino]ethoxy]ethoxy]propanoate
Standard InChI InChI=1S/C22H43NO8/c1-21(2,3)30-19(24)7-11-26-15-17-28-13-9-23-10-14-29-18-16-27-12-8-20(25)31-22(4,5)6/h23H,7-18H2,1-6H3
Standard InChI Key AFSYLABPPWEICE-UHFFFAOYSA-N
SMILES CC(C)(C)OC(=O)CCOCCOCCNCCOCCOCCC(=O)OC(C)(C)C
Appearance Solid powder

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